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Compound of Interest

Compound Name:
beta-D-glucopyranosyl

nitromethane

Cat. No.: B1603058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of beta-D-glucopyranosyl nitromethane. Given the limited specific safety data for this

compound, a cautious approach is mandated, treating it with the same level of hazard as its

parent compound, nitromethane. Nitromethane is a known flammable liquid, a suspected

carcinogen, and can be explosive under certain conditions.[1][2]

Hazard Assessment and Personal Protective
Equipment (PPE)
The primary hazards associated with beta-D-glucopyranosyl nitromethane are derived from

the nitromethane functional group. These include flammability, potential for explosive

decomposition, and toxicity through inhalation or ingestion.[1][2] The glucopyranosyl moiety

may introduce a dust explosion hazard if the compound is a fine powder.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection

Heavy-duty chemical resistant

gloves (e.g., Neoprene, Butyl,

Viton).[1][2]

Provides protection against

skin contact. Disposable nitrile

gloves are not recommended.

[1][2]

Eye Protection

ANSI Z87.1-compliant safety

glasses or chemical safety

goggles.[1][2]

Protects eyes from splashes or

airborne particles.

Body Protection Flame-resistant lab coat.[1][2]

Offers protection against

splashes and potential ignition

sources.

Respiratory Protection
Use in a certified chemical

fume hood.

Minimizes inhalation exposure

to vapors or dust.

Additional Protection
Blast shield when heating.[1]

[2]

Protects against potential

explosions or energetic

decompositions.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial to ensure the safety of all laboratory

personnel.

Preparation and Pre-Handling Check:

Ensure a chemical fume hood is certified and functioning correctly.

Verify that an emergency eyewash and safety shower are accessible and operational.[3]

Assemble all necessary PPE and ensure it is in good condition.

Have a spill kit readily available.

Handling the Compound:
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All handling of beta-D-glucopyranosyl nitromethane must be conducted within a

chemical fume hood.[1]

Ground and bond all equipment when transferring the material to prevent static discharge.

[4]

Use spark-proof tools.[4]

Avoid mechanical shock, friction, and exposure to heat, as these can lead to explosive

decomposition.[1][5]

Keep away from incompatible materials such as strong acids, strong bases, oxidizing

agents, and reducing agents.[1][2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

For long-term storage, refrigeration at -20°C or -80°C is recommended.[6]

Store in an approved flammable materials cabinet.[1][2]

Keep away from sources of ignition.[4]
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Emergency Situation Immediate Action

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing.[1][2] Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids.[1][2] Seek medical attention.

Inhalation

Move the person to fresh air.[1][2] If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[1][2] Seek immediate medical attention.

Spill

Evacuate the area and eliminate all ignition

sources.[5] Absorb the spill with a non-

combustible material like vermiculite or sand

and place it in a sealed container for disposal.[5]

Disposal Plan
All waste containing beta-D-glucopyranosyl nitromethane must be treated as hazardous

waste.

Waste Collection:

Collect all contaminated materials (e.g., gloves, absorbent pads, and excess compound)

in a designated, labeled, and sealed hazardous waste container.

Waste Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.[5][7]
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Workflow for Handling beta-D-glucopyranosyl
nitromethane
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Click to download full resolution via product page

Caption: Workflow for the safe handling of beta-D-glucopyranosyl nitromethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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